1-[3,5-Bis(methylamino)phenyl]-2-(methanesulfonyl)ethan-1-one

• CAS No.: 61573-46-4
• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol
• IUPAC Name: 1-[3,5-bis(methylamino)phenyl]-2-methylsulfonylethanone
• InChI: InChI=1S/C11H16N2O3S/c1-12-9-4-8(5-10(6-9)13-2)11(14)7-17(3,15)16/h4-6,12-13H,7H2,1-3H3
• InChI Key: BKYHVSHGVBJKPC-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=CC(=C1)C(=O)CS(=O)(=O)C)NC

Description

1-[3,5-Bis(methylamino)phenyl]-2-(methanesulfonyl)ethan-1-one is a useful research compound. Its molecular formula is C11H16N2O3S and its molecular weight is 256.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 19.2 g. of sodium hydride (50% dispersion in oil) and 56.1 g. of dimethylsulfone in 200 ml. of absolute dimethylsulfoxide was stirred with the exclusion of moisture for 3 hours at 50° C. and then treated at 25° C. with 41.8 g. of methyl 3,5-bis-(N-methylacetamido)benzoate. The mixture was stirred for 18 hours at 25° C., diluted with 2 liters of water, adjusted to pH 7 with glacial acetic acid and extracted with 9 liters of ethyl acetate. The ethyl acetate solution was washed with 3 liters of water, dried over magnesium sulfate and evaporated in vacuo. Recrystallization of the residue from ethanol yielded 3',5'-bis(methylamino)-2-methylsulfonylacetophenone, having a melting point of 144°-146° C.